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Compound of Interest

Compound Name:
2-Hydroxy-3-

methoxypropanenitrile

Cat. No.: B2459871 Get Quote

Technical Support Center: 2-Hydroxy-3-
methoxypropanenitrile
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling and storing "2-Hydroxy-3-
methoxypropanenitrile" (CAS No. 93177-83-4). The information is presented in a question-

and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Hydroxy-3-methoxypropanenitrile?

A1: 2-Hydroxy-3-methoxypropanenitrile is classified as a hazardous substance. Based on

available data, the primary hazards include:

Toxicity: It is harmful if swallowed and harmful in contact with skin.[1]

Skin Irritation: It is known to cause skin irritation.[1]

The signal word for this chemical is "Danger," indicating a higher level of hazard.[2]

Q2: What are the general safety precautions I should take when handling this compound?
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A2: Due to its hazardous nature, strict safety protocols should be followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety goggles. A face shield may be necessary for splash-

prone procedures.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any potential vapors.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, follow

the first aid measures outlined in the troubleshooting section.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.

Q3: How should I store 2-Hydroxy-3-methoxypropanenitrile to ensure its stability?

A3: 2-Hydroxy-3-methoxypropanenitrile is a cyanohydrin, a class of compounds known for

their potential instability. To maintain its integrity, store the compound under the following

conditions:

Temperature: Store in a cool, dry place. Refrigeration (2-8°C) is recommended for long-term

storage to minimize decomposition.

Inert Atmosphere: For extended storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to prevent degradation from air and moisture.

Light Protection: Store in a tightly sealed, opaque container to protect it from light.

pH Control: Cyanohydrins can be unstable and may decompose in the presence of water or

at elevated temperatures. The use of a stabilizer, such as a small amount of a non-reactive

acid like citric acid or boric acid, may help prevent decomposition.[3]
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Issue Possible Cause Recommended Action

Compound has discolored or

appears degraded.

Exposure to heat, light, or

moisture.

Do not use the compound.

Dispose of it according to your

institution's hazardous waste

guidelines. Review your

storage conditions to ensure

they meet the recommended

standards.

Inconsistent experimental

results.
Compound degradation.

Use a fresh vial of the

compound. Consider

performing a quality control

check (e.g., NMR, LC-MS) on

your stock to verify its purity

and integrity.

Accidental skin contact.
Improper handling or PPE

failure.

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention.

Accidental eye contact. Splash during handling.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids

occasionally. Seek immediate

medical attention.

Accidental ingestion. Improper laboratory hygiene.

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

Hazard and Physical Data Summary
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Property Value Reference

CAS Number 93177-83-4 [2][4][5][6]

Molecular Formula C4H7NO2 [2][4][5]

Molecular Weight 101.11 g/mol [2]

Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritation

[1]

Signal Word Danger [2]

Experimental Protocols
General Protocol for Solution Preparation

Preparation: Ensure all glassware is clean and dry. Perform all operations within a certified

chemical fume hood.

Equilibration: Allow the container of 2-Hydroxy-3-methoxypropanenitrile to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Tare a clean, dry vial on an analytical balance. Quickly weigh the desired amount

of the compound and securely cap the vial.

Dissolution: Add the desired solvent to the vial containing the compound. Mix gently until the

solid is completely dissolved.
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Caption: A typical experimental workflow for handling 2-Hydroxy-3-methoxypropanenitrile.

Decomposition Triggers
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Caption: Potential decomposition pathway of 2-Hydroxy-3-methoxypropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypropanenitrile"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2459871#handling-and-storage-best-practices-for-2-
hydroxy-3-methoxypropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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